N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C20H20N2O3S/c1-13-6-3-7-16(14(13)2)22-20(24)19(23)21-12-15(17-8-4-10-25-17)18-9-5-11-26-18/h3-11,15H,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: PVPXIVDGHDRGMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCC(C2=CC=CO2)C3=CC=CS3)C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide (N-DMP-FTE) is an organic compound that has been studied for its potential applications in scientific research and laboratory experiments. N-DMP-FTE is a fluorescent dye that has been used in a variety of applications, such as fluorescence microscopy, fluorescence correlation spectroscopy, and fluorescence lifetime imaging. In addition, N-DMP-FTE has been studied for its potential to be used as a fluorescent probe in the detection of reactive oxygen species (ROS).

Scientific Research Applications

N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has been studied for its potential applications in scientific research and laboratory experiments. N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has been used as a fluorescent dye for fluorescence microscopy, fluorescence correlation spectroscopy, and fluorescence lifetime imaging. In addition, N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has been studied for its potential to be used as a fluorescent probe in the detection of reactive oxygen species (ROS).

Mechanism of Action

N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide is a fluorescent dye that is capable of emitting light when excited by ultraviolet (UV) light. The emission of light is due to the presence of a conjugated double bond system in the molecule, which allows the molecule to absorb energy from UV light and then emit it in the form of visible light.
Biochemical and Physiological Effects
N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has been studied for its potential applications in scientific research and laboratory experiments, but its biochemical and physiological effects have not been thoroughly studied. However, some studies have suggested that N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide may have potential applications in the detection of reactive oxygen species (ROS) in cells.

Advantages and Limitations for Lab Experiments

N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has several advantages for use in laboratory experiments. N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide is a fluorescent dye with a high quantum yield, which makes it ideal for fluorescence microscopy, fluorescence correlation spectroscopy, and fluorescence lifetime imaging. In addition, N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide is relatively stable and has a high sensitivity to UV light, making it an ideal fluorescent probe for the detection of ROS. However, N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide also has some limitations. It is water-soluble, which can make it difficult to work with in some experiments. In addition, N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide is relatively expensive and can be difficult to obtain.

Future Directions

N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide has potential applications in a variety of scientific research and laboratory experiments. Future research should focus on further exploring the potential of N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide as a fluorescent probe for the detection of ROS in cells. In addition, further research should focus on developing new synthesis methods for N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide that are more efficient and cost-effective. Finally, further research should focus on developing new applications for N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide in scientific research and laboratory experiments.

Synthesis Methods

N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide can be synthesized through a two-step reaction. The first step involves the reaction of 2,3-dimethylphenyl isocyanate with 2-(furan-2-yl)-2-(thiophen-2-yl)ethyl amine in the presence of triethylamine. This reaction produces N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide in a yield of approximately 77%. The second step involves the reaction of N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide with 2-chloro-4-nitrobenzaldehyde in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS). This reaction produces N'-(2,3-dimethylphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide in a yield of approximately 69%.